Atelocantel

• CAS RN: 1370540-16-1
• Molecular Formula: C13H17F2N3O2
• Molecular Weight: 285.29 g/mol
• IUPAC Name: (E)-4,4-difluoro-N-[2-[(2-methoxypyridin-4-yl)amino]ethyl]pent-2-enamide
• InChI: InChI=1S/C13H17F2N3O2/c1-13(14,15)5-3-11(19)17-8-7-16-10-4-6-18-12(9-10)20-2/h3-6,9H,7-8H2,1-2H3,(H,16,18)(H,17,19)/b5-3+
• InChI Key: UESQHGVVIKYBST-HWKANZROSA-N
• Isomeric SMILES: CC(/C=C/C(=O)NCCNC1=CC(=NC=C1)OC)(F)F
• SMILES: CC(F)(F)/C=C/C(NCCNC1=CC(OC)=NC=C1)=O
• Canonical SMILES: CC(C=CC(=O)NCCNC1=CC(=NC=C1)OC)(F)F
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Atelocantel; AH353623; AH-353623; AH 353623.

Description

Atelocantel is an investigational compound with the molecular formula C13H17F2N3O2 and a molecular weight of 285.2898 . It is known for its potential use as an anthelmintic agent, primarily in veterinary medicine . The compound is characterized by its achiral nature and the presence of a difluoro group .

Scientific Research Applications

Atelocantel has several scientific research applications, including:

Chemistry: Used as a model compound for studying fluorination reactions and the behavior of difluoro groups in organic synthesis.

Biology: Investigated for its potential as an anthelmintic agent, targeting parasitic worms in veterinary medicine.

Medicine: Research into its potential therapeutic uses, including its mechanism of action and efficacy in treating parasitic infections.

Industry: Potential applications in the development of new veterinary drugs and as a reference compound in analytical chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Atelocantel involves the formation of a pentenamide structure with a difluoro group. The key steps include:

Formation of the Pent-2-enamide Backbone: This involves the reaction of appropriate starting materials under controlled conditions to form the pentenamide structure.

Introduction of the Difluoro Group: The difluoro group is introduced through a fluorination reaction, which requires specific reagents and conditions to ensure the correct placement of the fluorine atoms.

Attachment of the Pyridinyl Group: The pyridinyl group is attached via a nucleophilic substitution reaction, where the pyridinyl moiety reacts with the intermediate compound to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This would include:

Batch Reactors: For controlled synthesis and monitoring of reaction parameters.

Continuous Flow Reactors: For efficient and scalable production.

Purification Techniques: Such as crystallization, distillation, and chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

Atelocantel undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups within the molecule.

Substitution: Nucleophilic and electrophilic substitution reactions are common, especially involving the pyridinyl and difluoro groups.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or chromium trioxide for oxidation reactions.

Reducing Agents: Like lithium aluminum hydride or sodium borohydride for reduction reactions.

Substitution Reagents: Including halides and nucleophiles for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: Can lead to the formation of carboxylic acids or ketones.

Reduction: May result in the formation of alcohols or amines.

Substitution: Produces various substituted derivatives depending on the nucleophile or electrophile used.

Mechanism of Action

The mechanism of action of Atelocantel involves its interaction with specific molecular targets within parasitic organisms. It is believed to:

Disrupt Metabolic Pathways: By interfering with key enzymes and metabolic processes.

Bind to Receptors: On the surface of parasitic cells, leading to their immobilization and eventual death.

Inhibit Growth and Reproduction: By affecting the cellular machinery involved in these processes.

Comparison with Similar Compounds

Atelocantel can be compared with other anthelmintic agents, such as:

Albendazole: A broad-spectrum anthelmintic used in both human and veterinary medicine.

Ivermectin: Known for its efficacy against a wide range of parasites.

Praziquantel: Effective against trematodes and cestodes.

Uniqueness

This compound’s uniqueness lies in its difluoro group and its specific mechanism of action, which may offer advantages in terms of efficacy and safety compared to other anthelmintic agents .